Cas no 93980-60-0 (Docosyl dihydrogen citrate)

• Product Name: Docosyl dihydrogen citrate
• CAS No: 93980-60-0
• MF: C₂₈H₅₂O₇
• MW: 500.708290100098
• CID: 810233
• PubChem ID: 44144718
• Update Time: 2025-04-19

Docosyl dihydrogen citrate Chemical and Physical Properties

Names and Identifiers

• Docosyl dihydrogen citrate
• 2-(2-docosoxy-2-oxoethyl)-2-hydroxybutanedioic acid
• 2-[2-(DOCOSYLOXY)-2-OXOETHYL]-2-HYDROXYBUTANEDIOIC ACID
• 93980-60-0
• NS00064462
• EINECS 301-038-3
• DTXSID80916791

• Inchi： 1S/C28H52O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-35-26(31)24-28(34,27(32)33)23-25(29)30/h34H,2-24H2,1H3,(H,29,30)(H,32,33)
• InChI Key： NAZHSSDKCGVJMJ-UHFFFAOYSA-N
• SMILES： O(C(CC(C(=O)O)(CC(=O)O)O)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 500.37130399g/mol
• Monoisotopic Mass: 500.37130399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 27
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 121Ų